Cas no 2225181-10-0 (3-Bromo-4-(1H-imidazol-1-yl)phenylboronic acid)

• Product Name: 3-Bromo-4-(1H-imidazol-1-yl)phenylboronic acid
• CAS No: 2225181-10-0
• MF: C₉H₈BBrN₂O₂
• MW: 266.89
• CID: 5144621
• PubChem ID: 133555377
• Update Time: 2025-06-26

3-Bromo-4-(1H-imidazol-1-yl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(1H-imidazol-1-yl)phenylboronic acid
• 2225181-10-0
• (3-Bromo-4-(1H-imidazol-1-yl)phenyl)boronic acid

• Inchi： 1S/C9H8BBrN2O2/c11-8-5-7(10(14)15)1-2-9(8)13-4-3-12-6-13/h1-6,14-15H
• InChI Key： SFEGZSCFSDQPLA-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(N2C=NC=C2)C(Br)=C1)(O)O

Computed Properties

• Exact Mass: 265.98622g/mol
• Monoisotopic Mass: 265.98622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų

Additional information on 3-Bromo-4-(1H-imidazol-1-yl)phenylboronic acid

3-Bromo-4-(1H-imidazol-1-yl)phenylboronic Acid

3-Bromo-4-(1H-imidazol-1-yl)phenylboronic acid (CAS No. 2225181-10-0) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery. This compound is characterized by its unique structure, which combines a bromine atom, an imidazole ring, and a boronic acid group on a phenyl ring. The presence of these functional groups makes it highly reactive and suitable for various applications in chemical research and industrial processes.

The imidazole ring in 3-bromo-4-(1H-imidazol-1-yl)phenylboronic acid is a heterocyclic aromatic structure that contributes to the compound's stability and reactivity. Imidazole derivatives are known for their ability to act as ligands in coordination chemistry, making them valuable in the synthesis of metal complexes and catalysts. Recent studies have explored the use of this compound in the development of novel catalysts for cross-coupling reactions, such as the Suzuki-Miyaura coupling, which is widely used in organic synthesis.

The boronic acid group in this compound plays a crucial role in its reactivity and functionality. Boronic acids are commonly used as coupling partners in cross-coupling reactions due to their ability to form stable intermediates with transition metals. In particular, 3-bromo-4-(1H-imidazol-1-yl)phenylboronic acid has been employed in the synthesis of biaryl compounds, which are important building blocks in pharmaceuticals and agrochemicals.

Recent advancements in the field of medicinal chemistry have highlighted the potential of 3-bromo-4-(1H-imidazol-1-yl)phenylboronic acid as a key intermediate in the synthesis of bioactive molecules. Researchers have utilized this compound to develop inhibitors for various enzymes, including kinases and proteases, which are implicated in diseases such as cancer and neurodegenerative disorders.

In addition to its role in drug discovery, 3-bromo-4-(1H-imidazol-1-yl)phenylboronic acid has found applications in materials science. The compound has been used as a precursor for the synthesis of conducting polymers and organic semiconductors, which are essential components in electronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent studies have demonstrated that incorporating this compound into polymer frameworks can enhance their electrical properties and stability under harsh conditions.

The synthesis of 3-bromo-4-(1H-imidazol-1-yl)phenylboronic acid involves a multi-step process that typically begins with the preparation of the imidazole derivative followed by bromination and boronation steps. Researchers have optimized these steps to improve yield and purity, ensuring that the compound can be produced on a large scale for industrial applications.

One of the most promising areas of research involving 3-bromo-4-(1H-imidazol-1-yli phenylboronic acid is its use in click chemistry reactions. Click chemistry refers to a set of reactions that are efficient, selective, and occur under mild conditions, making them ideal for constructing complex molecules. Recent studies have demonstrated that this compound can serve as a valuable building block in click reactions, enabling the rapid assembly of diverse chemical structures with high precision.

In conclusion, 3-bromo-4-(1H-imidazol-yli phenylboronic acid (CAS No. 2225181-) is a multifaceted compound with wide-ranging applications in organic synthesis, drug discovery, and materials science. Its unique combination of functional groups makes it an invaluable tool for researchers seeking to develop novel compounds with tailored properties. As ongoing research continues to uncover new uses for this compound, its significance in the chemical sciences is expected to grow further.